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Compound of Interest

Compound Name: Ravenelin

Cat. No.: B15582040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the natural sources,

isolation protocols, and biosynthetic pathway of ravenelin, a xanthone with notable biological

activities. This document is intended to serve as a valuable resource for researchers, scientists,

and professionals involved in natural product chemistry, mycology, and drug development.

Natural Sources of Ravenelin
Ravenelin is a secondary metabolite primarily produced by various species of fungi. To date,

ravenelin has been isolated from several fungal genera, with the most well-documented

sources belonging to the Ascomycota phylum. The producing organisms are often found as

endophytes or pathogens of plants.

A summary of the known fungal sources of ravenelin is presented in Table 1. While several

species have been identified as producers, quantitative yield data remains sparsely reported in

the available literature.
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Fungal Species Host/Substrate Reference

Exserohilum rostratum
Endophyte from Paspalum

splendens
[1]

Helminthosporium ravenelii Not Specified [2]

Helminthosporium turcicum Not Specified [2]

Talaromyces funiculosus
Endolichenic fungus from

Diorygma hieroglyphicum
[1]

Diorygma hieroglyphicum

(lichenized fungus)
Not Specified [1]

Table 1: Documented Fungal Sources of Ravenelin

Isolation and Purification of Ravenelin
The isolation of ravenelin from fungal cultures typically involves solvent extraction followed by

a series of chromatographic separations. The specific protocol can be adapted based on the

fungal species, culture conditions, and the scale of the extraction.

General Experimental Workflow for Ravenelin Isolation
A generalized workflow for the isolation of ravenelin from a fungal source is depicted below.

This process begins with the cultivation of the fungus, followed by extraction of the fungal

biomass and/or culture broth, and subsequent purification steps to yield pure ravenelin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15582040?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8199546/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8199546/
https://pubs.rsc.org/en/content/articlelanding/1976/p1/p19760001377
https://pubs.rsc.org/en/content/articlelanding/1976/p1/p19760001377
https://www.benchchem.com/product/b15582040#natural-sources-and-isolation-of-ravenelin
https://www.benchchem.com/product/b15582040#natural-sources-and-isolation-of-ravenelin
https://www.benchchem.com/product/b15582040#natural-sources-and-isolation-of-ravenelin
https://www.benchchem.com/product/b15582040#natural-sources-and-isolation-of-ravenelin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15582040?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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